Cas no 136238-43-2 (1H-Imidazole-1-acetonitrile,2,4,5-tribromo-)

• Product Name: 1H-Imidazole-1-acetonitrile,2,4,5-tribromo-
• CAS No: 136238-43-2
• MF: C₅H₂Br₃N₃
• MW: 343.801477909088
• CID: 234685
• PubChem ID: 181431
• Update Time: 2025-04-19

1H-Imidazole-1-acetonitrile,2,4,5-tribromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetonitrile,2,4,5-tribromo-
• 2-(2,4,5-tribromoimidazol-1-yl)acetonitrile
• SCHEMBL10341604
• Acetonitrile, 2-(2,4,5-tribromoimidazol-1-yl)-
• 136238-43-2
• DTXSID60159740

• Inchi： 1S/C5H2Br3N3/c6-3-4(7)11(2-1-9)5(8)10-3/h2H2
• InChI Key： PXIAFKUGYGYYCC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N1CC#N)Br)Br

Computed Properties

• Exact Mass: 340.77986
• Monoisotopic Mass: 340.78
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 2.55
• Boiling Point: 457.7°Cat760mmHg
• Flash Point: 230.6°C
• Refractive Index: 1.747
• PSA: 41.61